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Compound of Interest

Compound Name: S 18986

CAS No.: 175340-20-2

Cat. No.: B1680379

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Disposal of S 18986

This document provides essential safety and logistical information for the proper disposal of S
18986, a positive allosteric modulator of the AMPA receptor. Adherence to these procedures is

critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data
S 18986, with the chemical formula C₁₀H₁₂N₂O₂S, is not classified as a hazardous substance

or mixture according to available Safety Data Sheets (SDS).[1] However, standard laboratory

chemical handling precautions should always be observed.
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Property Value Reference

Chemical Name

(S)-2,3-dihydro-[2]

[3]cyclopentano-1,2,4-

benzothiadiazine-1,1-dioxide

[4]

Molecular Formula C₁₀H₁₂N₂O₂S [1][4]

Molecular Weight 224.28 g/mol [1][4]

Appearance
White to light yellow solid

powder
[5]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Storage Store at -20°C [2][3]

Solubility Soluble to 50 mM in DMSO [3]

Experimental Protocols: Disposal of S 18986
The following step-by-step procedure outlines the recommended protocol for the disposal of S
18986. This protocol is based on general best practices for non-hazardous chemical waste

disposal. Always consult and adhere to your institution's specific waste disposal guidelines and

all applicable federal, state, and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling S 18986 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Segregation

Solid Waste:
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Collect un-contaminated solid S 18986 waste in a designated, clearly labeled, and sealed

container. The label should include the chemical name ("S 18986") and indicate that it is

non-hazardous.

If the S 18986 is contaminated with other materials, it must be disposed of according to

the hazards of the contaminants.

Liquid Waste (Solutions):

If S 18986 is dissolved in a non-hazardous solvent (e.g., DMSO), collect the waste in a

designated, sealed, and clearly labeled container. The label should list all components of

the solution.

If S 18986 is dissolved in a hazardous solvent, the entire solution must be treated as

hazardous waste and disposed of according to your institution's hazardous waste

procedures for that solvent.

Step 3: Container Management

Use containers that are compatible with the chemical waste.

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated and well-ventilated secondary containment area to

prevent spills.

Step 4: Final Disposal

Arrange for the pickup and disposal of the non-hazardous chemical waste through your

institution's environmental health and safety (EHS) office or equivalent department.

Do not dispose of S 18986, in either solid or liquid form, down the drain or in the regular

trash unless explicitly permitted by your institution's EHS guidelines.

Logical Workflow for S 18986 Disposal
The following diagram illustrates the decision-making process for the proper disposal of S
18986.
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Caption: Decision workflow for the proper disposal of S 18986.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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